5,5,5-Tribromo-2-methylpentan-2-ol

• CAS No.: 61446-88-6
• Molecular Formula: C6H11Br3O
• Molecular Weight: 338.86 g/mol
• IUPAC Name: 5,5,5-tribromo-2-methylpentan-2-ol
• InChI: InChI=1S/C6H11Br3O/c1-5(2,10)3-4-6(7,8)9/h10H,3-4H2,1-2H3
• InChI Key: CFVIFYBLBJBWDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC(Br)(Br)Br)O

Description

5,5,5-Tribromo-2-methylpentan-2-ol is a brominated tertiary alcohol with the molecular formula C₆H₁₁Br₃O. Its structure features a hydroxyl group on the second carbon of a pentane backbone, which is substituted with a methyl group at the same position and three bromine atoms on the terminal carbon (C5). This configuration imparts unique physicochemical properties, including high molecular weight (337.87 g/mol) and significant lipophilicity due to the bromine atoms. The compound’s tertiary alcohol moiety reduces its acidity compared to primary or secondary alcohols, while the electron-withdrawing bromines may influence its reactivity in organic transformations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5,5-Tribromo-2-methylpentan-2-ol typically involves the bromination of 2-methylpentan-2-ol. The reaction is carried out by treating 2-methylpentan-2-ol with bromine in the presence of a suitable solvent, such as carbon tetrachloride or chloroform. The reaction is exothermic and requires careful control of temperature to avoid side reactions. The general reaction scheme is as follows:

$$\text{CH}_3\text{C(OH)(CH}_3\text{)(CH}_2\text{CH}_2\text{CH}_3\text{) + 3Br}_2 \rightarrow \text{CH}_3\text{C(Br}_3\text{)(CH}_3\text{)(CH}_2\text{CH}_2\text{CH}_3\text{) + 3HBr}$$CH3​C(OH)(CH3​)(CH2​CH2​CH3​) + 3Br2​→CH3​C(Br3​)(CH3​)(CH2​CH2​CH3​) + 3HBr

Industrial Production Methods

Industrial production of 5,5,5-Tribromo-2-methylpentan-2-ol follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade bromine and solvents, with stringent control over reaction conditions to ensure high yield and purity of the product. The reaction mixture is typically subjected to distillation and purification steps to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

5,5,5-Tribromo-2-methylpentan-2-ol undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Elimination Reactions: Under basic conditions, the compound can undergo elimination reactions to form alkenes.

Oxidation Reactions: The hydroxyl group can be oxidized to form ketones or carboxylic acids.

Common Reagents and Conditions

Substitution: Sodium hydroxide (NaOH) or potassium hydroxide (KOH) in aqueous or alcoholic solution.

Elimination: Strong bases such as sodium ethoxide (NaOEt) or potassium tert-butoxide (KOtBu).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products Formed

Substitution: Formation of 5,5,5-trihydroxy-2-methylpentan-2-ol or other substituted derivatives.

Elimination: Formation of 2-methylpent-2-ene or other alkenes.

Oxidation: Formation of 2-methylpentan-2-one or 2-methylpentanoic acid.

Scientific Research Applications

5,5,5-Tribromo-2-methylpentan-2-ol has several applications in scientific research:

Biology: Studied for its potential biological activity and effects on various biological systems.

Medicine: Investigated for its potential use in pharmaceuticals, particularly as an intermediate in the synthesis of active pharmaceutical ingredients.

Industry: Utilized in the production of flame retardants, plasticizers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5,5,5-Tribromo-2-methylpentan-2-ol involves its interaction with various molecular targets. The bromine atoms can participate in electrophilic substitution reactions, while the hydroxyl group can engage in hydrogen bonding and other interactions. The compound’s reactivity is influenced by the electron-withdrawing effect of the bromine atoms, which makes the carbon center more susceptible to nucleophilic attack.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 5,5,5-Tribromo-2-methylpentan-2-ol with analogous compounds in terms of structure, properties, and applications.

5-(2,2,3-Trimethyl-3-cyclopentenyl)-3-methylpentan-2-ol

• Structure : Cyclic terpene-derived alcohol with a cyclopentenyl group and a methyl branch .
• Properties: Lower molecular weight (~238 g/mol) and higher volatility compared to the brominated analog.
• Applications : Widely regulated under IFRA standards for fragrances due to safety assessments by RIFM .
• Key Difference : The absence of halogens in this compound reduces environmental persistence and toxicity concerns, making it more suitable for consumer products.

(2S,4S)-5-((tert-Butyldimethylsilyl)oxy)-2,4-dimethylpentan-1-ol

• Structure : Silyl-protected primary alcohol with stereochemical complexity .
• Properties : The tert-butyldimethylsilyl (TBS) group increases steric bulk and stabilizes the alcohol against undesired reactions. Unlike the brominated compound, this derivative is designed for synthetic intermediates, particularly in stereoselective synthesis.
• Applications : Used in multi-step organic syntheses (e.g., pharmaceuticals) where hydroxyl protection is critical .

Halogenated Pesticide Analogs (e.g., Metconazole, Triticonazole)

• Structure: Triazole-containing cyclopentanol derivatives with chlorophenyl substituents .
• Properties : Chlorine and fluorine atoms enhance bioactivity by modulating electron distribution and binding to fungal targets.
• Applications : Broad-spectrum fungicides with systemic action .
• Key Difference : Bromine’s larger atomic radius and higher lipophilicity in 5,5,5-Tribromo-2-methylpentan-2-ol could alter bioavailability and environmental fate compared to chlorine/fluorine analogs. Brominated compounds may exhibit slower degradation but higher bioaccumulation risks.

Data Table: Comparative Analysis

Property/Compound	5,5,5-Tribromo-2-methylpentan-2-ol	5-(2,2,3-Trimethyl-3-cyclopentenyl)-3-methylpentan-2-ol	(2S,4S)-5-(TBS-oxy)-2,4-dimethylpentan-1-ol	Metconazole
Molecular Weight (g/mol)	337.87	~238	~302	380.29
Halogen Content	3 Br atoms	None	None	1 Cl atom
Functional Groups	Tertiary alcohol, Br₃	Secondary alcohol, cyclopentenyl	TBS-protected alcohol	Triazole, Cl
Primary Use	Potential agrochemical intermediate	Fragrance ingredient	Synthetic intermediate	Fungicide
Regulatory Status	Undocumented	IFRA-regulated	Lab-specific	EPA-approved

Research Findings and Implications

• Reactivity : The bromine atoms in 5,5,5-Tribromo-2-methylpentan-2-ol may facilitate nucleophilic substitution or elimination under basic conditions, contrasting with the stability of silyl-protected alcohols .
• Toxicity Profile : Brominated compounds often require rigorous safety evaluations, unlike fragrance alcohols governed by IFRA .
• Environmental Impact : Compared to chlorinated pesticides, brominated analogs may persist longer in ecosystems due to stronger C-Br bonds .